Cas no 1784053-52-6 (2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one
• CAS No: 1784053-52-6
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6256850
• PubChem ID: 84041410
• Update Time: 2025-06-08

2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one
• 1784053-52-6
• EN300-1841303

• Inchi： 1S/C10H11F2NO2/c1-5(13)9(14)6-3-4-7(11)8(12)10(6)15-2/h3-5H,13H2,1-2H3
• InChI Key： VNCBQXDHFOMYQE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C(C(C)N)=O)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one

Introduction to 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one (CAS No. 1784053-52-6)

2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one, identified by the chemical compound identifier CAS No. 1784053-52-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic heterocycles characterized by its unique structural features, including a fluorine-substituted phenyl ring and an amine functional group. The presence of both fluorine and methoxy substituents in the aromatic ring imparts distinct electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules.

The synthesis and application of 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one have been extensively explored in recent years, particularly in the development of pharmacological agents targeting various therapeutic areas. The structural motif of this compound exhibits potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. The fluorine atoms, in particular, play a crucial role in enhancing the metabolic stability and binding affinity of drug candidates, a phenomenon widely recognized in modern drug design.

In the realm of medicinal chemistry, the introduction of fluorine atoms into aromatic systems is a well-established strategy to improve pharmacokinetic properties. The electron-withdrawing nature of fluorine influences the electronic distribution within the molecule, thereby affecting its reactivity and interaction with biological targets. Similarly, the methoxy group contributes to hydrophobicity and can participate in hydrogen bonding interactions, further tailoring the molecular properties for specific applications. These structural features make 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop analogs with enhanced biological activity and selectivity. For instance, modifications involving the substitution patterns on the phenyl ring or the introduction of additional functional groups have yielded derivatives with improved efficacy against certain diseases. The versatility of 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one underscores its significance as a building block in medicinal chemistry.

The role of computational chemistry has been instrumental in understanding the behavior of 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one at both molecular and cellular levels. Advanced modeling techniques have enabled researchers to predict binding affinities, metabolic pathways, and potential side effects with remarkable accuracy. These insights have guided experimental efforts toward optimizing synthetic routes and improving drug-like properties. The integration of computational methods with traditional wet chemistry has accelerated the discovery process significantly.

One notable area where this compound has shown promise is in the development of anticancer agents. The unique structural features of 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one allow it to interact with key enzymes involved in tumor growth and progression. Preclinical studies have demonstrated that derivatives based on this scaffold exhibit inhibitory effects on various cancer-related pathways. The ability to fine-tune its structure has led to compounds with improved potency and reduced toxicity compared to earlier generations of anticancer drugs.

The impact of fluorine substitution on pharmacological activity has been a focal point in recent research endeavors. Fluorinated aromatic compounds are known for their enhanced bioavailability and prolonged half-life due to modifications in their metabolic degradation pathways. In the case of 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one, these effects contribute to its suitability as a lead compound for further development. Investigating its interactions with biological targets has provided valuable insights into potential therapeutic applications.

Moreover, the environmental and regulatory considerations associated with fluorinated compounds have driven innovation in sustainable synthetic methodologies. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. These advancements align with global initiatives to promote sustainable chemistry practices across all industries.

The future prospects for 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one are promising, given its diverse structural features and potential applications. Continued research is expected to uncover new therapeutic uses and refine synthetic strategies for optimizing its properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical reality.

In conclusion, 2-amino-1-(3,4-difluoro-2-methoxyphenyl)propan-1-one (CAS No. 1784053-52-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and functional groups such as fluorine and methoxy substituents on an aromatic ring. Its potential as a lead compound for drug development underscores its importance in modern medicinal research efforts aimed at addressing unmet medical needs through innovative chemical design.